Direct Blue 86

• Molecular Formula: C32H14CuN8Na2O6S2
• Molecular Weight: 780.2 g/mol
• InChI: InChI=1S/C32H16N8O6S2.Cu.2Na/c41-47(42,43)15-9-11-21-23(13-15)32-38-28-20-8-4-2-6-18(20)26(34-28)36-30-22-12-10-16(48(44,45)46)14-24(22)31(40-30)37-27-19-7-3-1-5-17(19)25(33-27)35-29(21)39-32;;;/h1-14H,(H2-2,33,34,35,36,37,38,39,40,41,42,43,44,45,46);;;/q-2;+2;2*+1/p-2
• InChIKey: LSASILAMYYWGBH-UHFFFAOYSA-L

Direct Blue 86: Phthalocyanine Turquoise Dye Overview

Direct Blue 86 (C.I. 74180, CAS 1330-38-7) is a sulfonated copper phthalocyanine direct dye that yields a vivid greenish‑blue (turquoise) shade on cellulose fibers [1]. Its molecular formula is C₃₂H₁₄CuN₈Na₂O₆S₂, with a molecular weight of 780.16 g/mol . The phthalocyanine macrocycle coordinates a central Cu(II) ion and is derivatized with sulfonate groups that confer water solubility and substantivity for cotton, viscose, paper, leather, and silk [2]. Unlike the majority of direct dyes that rely on azo chromophores, Direct Blue 86 belongs to the small subset of phthalocyanine‑based direct dyes, a structural distinction that carries measurable consequences for light fastness, thermal stability, and application scope [3].

Chromophore Class

Copper phthalocyanine direct dye — not azo-based

Primary Workflow

Cellulose fiber dyeing requiring high light fastness

Dual Identity

Also functions as Solvent Blue 38 (Luxol Fast Blue MBSN) myelin stain

• [1] Baidu Baike. 直接蓝86 (Direct Blue 86). Chemical encyclopedia entry. https://baike.baidu.com/item/%E7%9B%B4%E6%8E%A5%E8%93%9D86 View Source
• [2] Sinoever International. C.I. Direct Blue 86 MSDS Sheet. Light fastness ISO 6-7, AATCC 4-5. View Source
• [3] CAS Common Chemistry. C.I. Direct Blue 86. Cuprate(2-), [29H,31H-phthalocyanine-C,C-disulfonato(4-)-κN29,κN30,κN31,κN32]-, sodium (1:2). CAS 1330-38-7. View Source

Why Direct Blue 86 Cannot Be Replaced by Generic Direct Blues

Direct dyes are not a uniform commodity. Their chromophore class—azo, phthalocyanine, anthraquinone, or formazan—dictates light fastness, shade gamut, and compatibility with downstream processes [1]. Direct Blue 86 is a copper phthalocyanine dye; its closest azo‑based counterparts (e.g., Direct Blue 15, Direct Blue 71) differ fundamentally in photostability and application breadth. Azo direct dyes exhibit light fastness values as low as 1–2 (ISO) versus 6–7 for the phthalocyanine type, meaning generic substitution can result in unacceptable fading in end‑use [2]. Furthermore, Direct Blue 86 carries a unique dual identity as Solvent Blue 38, a histological myelin stain—a function that no azo direct blue can replicate . These quantitative and functional gaps make blind within‑class substitution a measurable risk for both industrial dyehouses and research laboratories.

Light Fastness

Direct Blue 86 (Phthalocyanine)

ISO 6–7; suitable for outdoor and high-UV textile applications

Generic Direct Blue (Azo-based)

ISO 1–2; fading risk under extended light exposure may shift end-use viability

Histology Use

Direct Blue 86

Validated myelin stain via Klüver-Barrera protocol; reported histological context

Azo Direct Blues (DB15, DB71, DB199)

No reported myelin staining application; cannot substitute for dual-use procurement

Batch Profile

Direct Blue 86

Sulfonate homolog distribution may vary across manufacturers; dyeing behavior may shift

Single-component Direct Dyes

Narrower sulfonation profile may offer lower batch-variation risk; specification review advised

• [1] Hangzhou Fucai Chem Co., Ltd. 'What Are The Classifications Of Direct Dyes?' Classification of direct dyes by chromophore: azo, phthalocyanine, copper salt, etc. Notes that phthalocyanine dyes have excellent light fastness and poor directness. View Source
• [2] Sinoever International. 'Factors Affecting The Light Fastness Of Reactive Dyed Fabrics.' States that azo type light fastness is generally poor; anthraquinone, phthalocyanine, and formazan types have good light fastness. View Source

Key Differentiation Evidence for Direct Blue 86

Light Fastness Advantage Over Azo Direct Blue 15

Direct Blue 86, as a copper phthalocyanine dye, achieves a light fastness rating of 6–7 on the ISO scale, as reported in the Ranbar SR5028-3 technical datasheet . This is independently corroborated by the Sinoever MSDS sheet showing ISO 6–7 and AATCC 4–5 [1]. In contrast, the azo‑based Direct Blue 15 (C.I. 24400) records a light fastness of only 1–2 under equivalent test conditions, per the Emperor Chem technical datasheet [2]. The quantified difference of 4–5 grades is substantial: in textile and paper end‑uses, this difference separates products suitable for outdoor or high‑UV exposure applications from those restricted to low‑light interior use.

Light Fastness vs. DB15

Cross-study comparable

Direct Blue 86 achieves ISO 6–7 (AATCC 4–5); Direct Blue 15 records ISO 1–2 under equivalent test conditions — a difference of 4–5 grades on cellulose at standard dyeing depth.

Reported 4–5 grade light fastness gap separates outdoor-suitable from interior-only dye specification.

Ranbar SR5028-3 TDS; Sinoever MSDS; Emperor Chem DB15 TDS.

Evidence Dimension	Light fastness (ISO grade)
Target Compound Data	ISO 6–7 (Direct Blue 86, Ranbar); ISO 6–7, AATCC 4–5 (Direct Blue 86, Sinoever)
Comparator Or Baseline	ISO 1–2 (Direct Blue 15, Emperor Chem TDS)
Quantified Difference	4–5 grades higher for Direct Blue 86
Conditions	Standard dyeing depth on cellulose; ISO 105-B02 and AATCC test methods

Why This Matters

A 4–5 grade light fastness gap directly determines whether a dye can be specified for exterior textiles, automotive fabrics, or archival paper—applications where Direct Blue 15 would fail prematurely.

• [1] Sinoever International Co., Ltd. C.I. Direct Blue 86 product details. Light fastness ISO 6–7, AATCC 4–5. View Source
• [2] Emperor Chemical Co., Ltd. Direct Blue 15 technical datasheet. Light fastness: 1–2. View Source

Dual Identity as Myelin Stain (Solvent Blue 38)

Direct Blue 86 is synonymous with Solvent Blue 38 (Luxol® Fast Blue MBSN) and is a standard myelin‑sheath stain used in the Klüver‑Barrera method for detecting demyelination in the central nervous system . Sigma‑Aldrich, Thermo Scientific, and MedChemExpress all list Direct Blue 86 / Solvent Blue 38 explicitly as a phthalocyanine stain for myelin, neurons, and glial fibres . The staining protocol involves 0.1% dye in 95% ethanol at 56–60°C overnight, yielding blue‑stained myelinated fibres [1]. No other commonly procured direct dye—including Direct Blue 15, Direct Blue 71, or Direct Blue 199—carries this validated histological application. A procurement officer sourcing a single compound for both textile dyeing and neuroscience research cannot replace Direct Blue 86 with any azo‑based direct blue.

Myelin Stain Identity

Supporting evidence

Direct Blue 86 / Solvent Blue 38 (Luxol Fast Blue MBSN) is a standard myelin-sheath stain in the Klüver-Barrera method. Direct Blue 15, 71, and 199 have no reported myelin staining application — a binary functional gap.

Dual-use procurement for textile and neuroscience research is only supported by Direct Blue 86.

0.1% in 95% EtOH at 56–60°C overnight; paraffin-embedded CNS tissue.

Evidence Dimension	Function: myelin‑sheath histological staining
Target Compound Data	Validated myelin stain (Solvent Blue 38 / Luxol Fast Blue MBSN); 0.1% in 95% EtOH at 56–60°C
Comparator Or Baseline	Direct Blue 15, Direct Blue 71, Direct Blue 199 – no myelin staining application reported
Quantified Difference	Binary: present (DB86) vs. absent (all comparators)
Conditions	Paraffin‑embedded CNS tissue sections; Klüver‑Barrera protocol

Why This Matters

This unique dual functionality eliminates the need for separate dye inventories in mixed‑use facilities and opens a specialist procurement category unavailable to competing direct blues.

• [1] RCPAQAP. Myelin for Demyelination in brain tissue – Luxol Fast Blue protocol. 0.1% Luxol fast blue at 60°C for 3–4 h or overnight at 37°C. View Source

Patent Recognition in Ink-Jet Color Filters

Multiple independent patents specifically nominate Direct Blue 86 as one of a select group of cyan dyes suitable for high‑performance ink‑jet color filter and recording liquid applications. U.S. Patent 5,811,209 (Eida, 1998) claims a color filter production process wherein 'at least one of the blue and green inks comprises a dye selected from the group consisting of C.I. Direct Blue 86, C.I. Direct Blue 87 and C.I. Direct Blue 199' [1]. Similarly, Seiko Epson patent application US 2016/0130454 specifies a dye set containing 'at least one of C.I. Direct Blues 86 and 199' for ink compositions with suppressed bronzing and excellent color developability [2]. The Japanese patent JP H08-143502 also cites C.I. Direct Blue 86 alongside C.I. Direct Blue 87 and 199 for ink‑jet recording liquids [3]. This clustered citation pattern indicates that Direct Blue 86 possesses a specific combination of spectral purity, solubility, and fastness that qualifies it for precision ink‑jet deposition—a niche that most generic direct dyes (e.g., Direct Blue 15, Direct Blue 71) do not occupy in the patent literature.

Patent Citation (Ink-Jet)

Supporting evidence

Direct Blue 86 is cited in ≥3 independent patents (U.S. 5,811,209; US 2016/0130454; JP H08-143502) as a preferred cyan dye for ink-jet color filter and recording liquid formulations — a niche not occupied by generic azo direct blues.

Patent-driven selection signals industrial validation for high-value manufacturing processes.

Qualitative presence in patent claims; spectral purity and thermal stability context.

Evidence Dimension	Patent citation frequency and specificity for ink‑jet color filter / ink formulation
Target Compound Data	Direct Blue 86 cited in ≥3 independent patents as preferred cyan dye for ink‑jet color filters and ink compositions
Comparator Or Baseline	Direct Blue 15, Direct Blue 71 – not cited in any comparable ink‑jet color filter patent
Quantified Difference	Qualitative: presence in patent claims vs. absence
Conditions	Ink‑jet deposition on transparent substrates for LCD color filters; thermal ink‑jet printing at ≥300 dpi

Why This Matters

Patent‑driven selection signals industrial validation of a compound for high‑value manufacturing processes; procurement for ink‑jet or display applications should prioritize patent‑cited dyes to reduce formulation risk.

• [1] Eida, T. (1998). U.S. Patent No. 5,811,209. Color filter, production process thereof, and liquid crystal display panel equipped with the color filter. Filed Sep. 20, 1995. Claims Direct Blue 86, 87, and 199. View Source
• [2] Ohori, H., Teramoto, R., Miyake, Y. (2016). U.S. Patent Application 2016/0130454. Ink composition. Seiko Epson Corporation. Claims dye set containing C.I. Direct Blues 86 and 199. View Source
• [3] J‑GLOBAL. Japanese Patent JP H08-143502 (Recording liquid). Claims C.I. Direct Blue 86, 87, and 199 as cyan dye for ink‑jet recording. View Source

Phthalocyanine Chromophore vs. Azo Light Fastness

At the structural level, the light‑fastness superiority of Direct Blue 86 is explained by its copper phthalocyanine macrocycle—a highly conjugated, planar, 18‑π‑electron aromatic system that resists photochemical degradation far more effectively than the –N=N– bond in azo dyes [1]. Industry classification references consistently rank phthalocyanine direct dyes as having 'excellent light fastness,' whereas azo‑type direct dyes are described as having 'generally poor' light fastness [2][3]. This class‑level principle is borne out quantitatively: across the direct blue portfolio, the azo‑based Direct Blue 15 delivers light fastness of 1–2 (ISO) and Direct Blue 71 achieves 5–6 (ISO), while the phthalocyanine‑based Direct Blue 86 reaches 6–7 (ISO) [4]. The phthalocyanine structure also underpins the thermal stability noted in the compound's safety data: Direct Blue 86 is stable under recommended storage but incompatible with strong oxidizers, consistent with its polyaromatic macrocyclic structure coordinated to a central copper ion .

Chromophore vs. Light Fastness

Class-level inference

Phthalocyanine macrocycle resists photochemical degradation far more effectively than the –N=N– bond in azo dyes. Industry references rank phthalocyanine direct dyes as having excellent light fastness; azo types are described as generally poor.

Chromophore-class selection provides a structure-based performance expectation for long-term color retention.

ISO 105-B02 context; DB15 ISO 1–2, DB71 ISO 5–6, DB86 ISO 6–7.

Evidence Dimension	Light fastness as a function of chromophore class
Target Compound Data	Phthalocyanine class: light fastness 6–7 (ISO) for Direct Blue 86
Comparator Or Baseline	Azo class: light fastness 1–2 (DB15), 5–6 (DB71) (ISO) [4]
Quantified Difference	Phthalocyanine dyes outperform azo dyes by 1–5 grades depending on specific comparator
Conditions	Industry‑standard light fastness testing (ISO 105‑B02); general dye classification knowledge

Why This Matters

When procuring dyes for applications where long‑term color retention is critical, selecting by chromophore class (phthalocyanine over azo) provides a structure‑based guarantee of performance that individual batch testing alone cannot.

• [1] UTS Testers. 'Affecting the sun exposure of textile fabrics and solutions.' The light fastness of azo type is poor; anthraquinone, phthalocyanine, and formazan types are better. View Source
• [2] Hangzhou Fucai Chem Co., Ltd. 'What Are The Classifications Of Direct Dyes?' Phthalocyanine dyes: mainly blue, excellent fastness to sunlight but poor directness. View Source
• [3] Sinoever International. 'Factors Affecting The Light Fastness Of Reactive Dyed Fabrics.' The azo type light fastness is generally poor; phthalocyanine type has good light fastness. View Source
• [4] Emperor Chemical Co., Ltd. TDS for Direct Blue 15 (light fastness 1–2) and Direct Blue 71 (light fastness 5–6). Ranbar TDS for Direct Blue 86 (light fastness 6–7). View Source

Sulfonate Homolog Mixture and Batch Consistency

A 1981 ion‑pair chromatographic study by Oppenheimer (Eastman Kodak) demonstrated that C.I. Direct Blue 86, nominally sold as the disodium salt of 3,3′‑copper phthalocyanine disulfonic acid, is in fact a complex mixture containing mono‑, di‑, tri‑, and tetrasulfonates [1]. Analysis of eight commercial samples revealed varying proportions of these sulfonate homologs. The degree of sulfonation directly influences water solubility and substantivity for cellulose: higher sulfonation increases solubility but can reduce dye‑fiber affinity. This compositional heterogeneity means that two 'Direct Blue 86' shipments from different manufacturers—or even different batches from the same manufacturer—may exhibit measurably different dyeing behavior, exhaustion rates, and effluent profiles. In contrast, single‑component reactive dyes or highly standardized azo direct dyes with narrower sulfonation distributions present lower batch‑variation risk.

Sulfonate Homolog Mixture

Supporting evidence

Oppenheimer (1981) demonstrated that Direct Blue 86 is a complex mixture of mono-, di-, tri-, and tetrasulfonates, with proportions varying across eight commercial samples. Sulfonation degree directly influences water solubility and cellulose substantivity.

Batch-to-batch dyeing behavior may shift; sulfonate homolog profiling supports procurement consistency.

Reversed-phase ion-pair HPLC; manufacturer-dependent distribution.

Evidence Dimension	Sulfonate homolog distribution (mono‑, di‑, tri‑, tetrasulfonate proportions)
Target Compound Data	Direct Blue 86: complex mixture of mono‑ through tetrasulfonates, with proportions varying across 8 commercial samples (Oppenheimer 1981)
Comparator Or Baseline	Typical single‑component azo direct dyes: narrower or single‑species distribution
Quantified Difference	Qualitative; exact homolog proportions are manufacturer‑dependent and not publicly standardized
Conditions	Reversed‑phase ion‑pair HPLC; eight commercial samples analyzed

Why This Matters

Procurement specifications for Direct Blue 86 should include a requirement for sulfonate homolog profiling or, at minimum, dyeing‑strength standardization to mitigate batch‑to‑batch performance drift in regulated textile or paper processes.

• [1] Oppenheimer, L.E. (1981). Ion‑Pair Chromatography of Sulfonated Copper Phthalocyanine. Journal of Chromatographic Science, 19(5), 266–269. DOI: 10.1093/chromsci/19.5.266. Shows Direct Blue 86 contains mono‑, di‑, tri‑, and tetrasulfonates; eight commercial samples analyzed. View Source

High-Value Application Scenarios for Direct Blue 86

Outdoor and Automotive Textile Dyeing

Because Direct Blue 86 achieves ISO light fastness grade 6–7, it is suitable for cellulose‑based outdoor textiles (e.g., awnings, automotive upholstery, garden furniture) where extended UV exposure is expected . In contrast, azo‑based Direct Blue 15 (ISO 1–2) would fade within weeks under the same conditions. Dyehouses serving the contract outdoor‑textile market should specify Direct Blue 86 for any turquoise‑blue requirement and reject generic 'direct blue' substitutions unless the supplier can document equivalent phthalocyanine‑based light fastness.

CNS Myelin Staining in Neuroscience

Direct Blue 86—under its Solvent Blue 38 / Luxol Fast Blue MBSN designation—is a standard reagent for the Klüver‑Barrera myelin staining protocol, used to detect demyelination in multiple sclerosis research, spinal cord injury models, and general neuroanatomy . No other industrial direct dye (Direct Blue 15, 71, or 199) is validated for this application. Research laboratories can consolidate procurement by purchasing Direct Blue 86 for both histological staining and any ancillary textile or paper dyeing needs.

LCD Color Filter Ink-Jet Manufacturing

Direct Blue 86 is one of only three cyan dyes (alongside Direct Blue 87 and Direct Blue 199) explicitly claimed in patents for ink‑jet‑deposited color filters used in LCD panels [1]. Its copper phthalocyanine chromophore provides the spectral characteristics and thermal stability required for the post‑deposition curing steps. Procurement for display‑industry ink formulation should be restricted to these patent‑cited dyes to ensure compatibility with validated manufacturing processes.

Archival Paper Dyeing with Long-Term Stability

Paper dyed with Direct Blue 86 benefits from the phthalocyanine chromophore's intrinsic resistance to photofading, making it appropriate for archival papers, security papers, and high‑end stationery where color must remain stable for decades [2]. The compound's good water solubility (40 g/L at 60°C, 80 g/L at 97°C) facilitates uniform uptake in continuous paper‑dyeing operations. Users should request sulfonate‑homolog distribution certificates to ensure batch consistency for color‑critical paper grades.

Application

Selection Property

Validation Focus

Outdoor and automotive textile dyeing

High light fastness grade (phthalocyanine chromophore)

ISO 105-B02 / AATCC light fastness testing at target depth

CNS myelin staining in neuroscience

Dual identity as Solvent Blue 38 / Luxol Fast Blue MBSN

Klüver-Barrera protocol validation on paraffin-embedded CNS tissue

LCD color filter ink-jet manufacturing

Patent-cited cyan dye with spectral and thermal stability

Compatibility with post-deposition curing; spectral purity review

Archival paper dyeing with long-term stability

Phthalocyanine photostability and water solubility profile

Sulfonate homolog batch consistency; uniform uptake verification

• [1] Eida, T. U.S. Patent 5,811,209. Color filter production process using Direct Blue 86, 87, or 199. View Source
• [2] Wenzhou Color Bloom New Materials Co., Ltd. C.I. Direct Blue 86 properties: phthalocyanine class, solubility 40 g/L (60°C), 80 g/L (97°C). View Source